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Compound of Interest

cis-1,2-Cyclohexanedicarboxylic
Compound Name: d
aci

cat. No.: B1198281

An In-depth Technical Guide to the Safety and Handling of cis-1,2-Cyclohexanedicarboxylic
Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for cis-1,2-
cyclohexanedicarboxylic acid (CAS No. 610-09-3), a compound utilized in various research
and development applications, including its role as a reference standard in analytical method
development and validation.[1] Adherence to proper safety protocols is crucial when working
with this chemical to mitigate potential risks.

Hazard Identification and Classification

cis-1,2-Cyclohexanedicarboxylic acid is classified as a hazardous substance. According to
the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), its
primary hazards are skin and eye irritation.[2][3]

GHS Classification:
o Skin Corrosion/Irritation, Category 2[2]
» Serious Eye Damage/Eye Irritation, Category 2A[2]

Signal Word: Warning[2]
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Hazard Statements:
e H315: Causes skin irritation.[2][3]
e H319: Causes serious eye irritation.[2][3]

Some sources also indicate that it may be harmful if swallowed (Acute toxicity, Oral, Category
4).[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of cis-1,2-cyclohexanedicarboxylic
acid is presented in the table below.

Property Value Reference
Molecular Formula CsH1204 [4]
Molecular Weight 172.18 g/mol [31[4]
Appearance White solid/crystalline powder [315]
Melting Point 188 - 192 °C (370.4 - 377.6 °F)  [5]

Odor No information available [5]

Exposure Controls and Personal Protection

To ensure the safety of laboratory personnel, appropriate engineering controls and personal
protective equipment (PPE) must be utilized.

Engineering Controls

o Work in a well-ventilated area.[4] The use of a local exhaust ventilation system or a chemical
fume hood is recommended to prevent the dispersion of dust.[2][6]

o Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation.[6]
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Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment when

handling cis-1,2-cyclohexanedicarboxylic acid.

PPE Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
chemical safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards.

To prevent eye contact which

can cause serious irritation.[2]

[4]

Skin Protection

Impervious protective gloves
(inspected prior to use) and
appropriate protective clothing

to prevent skin exposure.

To prevent skin contact which

can cause irritation.[2][4]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator may be required if
exposure limits are exceeded

or if irritation is experienced.

To prevent inhalation of dust.

Safe Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of the chemical

and the safety of the work environment.

Handling Protocols

¢ Avoid contact with skin, eyes, and clothing.[1][2]

e Avoid the formation and dispersion of dust.[2][4]

e Do not breathe dust.[5]

» Wash hands and face thoroughly after handling.[2]
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o Contaminated work clothing should not be allowed out of the workplace and should be
washed before reuse.[7]

» Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Storage Conditions

» Keep the container tightly closed.[2]
» Store in a cool, dry, and well-ventilated area.[2][4]

o Protect from moisture, as the substance is stable under normal conditions but should avoid
exposure to moisture.[2]

o Store under an inert gas.[2]

First Aid Measures

In the event of exposure to cis-1,2-cyclohexanedicarboxylic acid, the following first aid
procedures should be followed promptly.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately rinse cautiously with plenty of water
for several minutes, also under the eyelids, for
at least 15 minutes.[2][5] If present and easy to
do, remove contact lenses.[2] If eye irritation

persists, get medical advice/attention.[2]

Skin Contact

Take off immediately all contaminated clothing.
[2] Wash off with plenty of soap and water.[2][5]
If skin irritation occurs, get medical

advice/attention.[2]

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing.[2] If the person feels
unwell, get medical advice/attention.[2] If
breathing is difficult, give oxygen. If not
breathing, give artificial respiration, but do not
use mouth-to-mouth resuscitation if the victim

ingested or inhaled the chemical.[4]

Ingestion

Rinse the mouth with water.[2][4] Do NOT
induce vomiting.[6] Get medical

advice/attention.[2]
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Exposure Occurs

Exposure to cis-1,2- Cyclohexanedlcarboxyllc Acid

Routes of Exposure
Ingestlon

irst Aid Actions
Remove contaminated clothing Move to fresh air Rinse mouth with water
Wash with soap and water Keep comfortable Do NOT induce vomiting

Medical Attention

R

Rinse with water for 15 mins
Remove contact lenses

Click to download full resolution via product page

Accidental Release and Firefighting Measures
Accidental Release Measures

In the case of a spill, the following protocol should be enacted to ensure containment and
cleanup without endangering personnel.

Spill Response Protocol:
o Ensure adequate ventilation.

» Evacuate non-essential personnel from the spill area and control entry.[2]
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Wear suitable personal protective equipment, including gloves, safety goggles, and
respiratory protection.[2]

Avoid dust formation.[4]
Contain the spill. Prevent the product from entering drains.[2]

Clean up the spill. Sweep up the solid material and shovel it into a suitable, labeled container
for disposal.[5]

Dispose of the waste in accordance with local and national regulations.[2] Entrust disposal to
a licensed waste disposal company.[2]
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Firefighting Measures

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1198281?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Suitable Extinguishing Media: Use dry powder, foam, water spray, or carbon dioxide (CO2).

[2] Water spray, dry chemical, and chemical foam are also appropriate.[5]

» Specific Hazards: No specific hazards during firefighting have been identified.[2] However,

hazardous combustion products may include carbon monoxide (CO) and carbon dioxide
(CO2).[5]

o Protective Equipment for Firefighters: Firefighters should use personal protective equipment,

including a self-contained breathing apparatus (SCBA) with pressure-demand
(MSHA/NIOSH approved or equivalent) and full protective gear.[2][5]

Stability and Reactivity

Chemical Stability: The substance is stable under normal conditions.[2]

Conditions to Avoid: Avoid incompatible products and the formation of dust.[5][6] Exposure to
moisture should also be avoided.[2]

Incompatible Materials: Keep away from strong oxidizing agents.[5]

Hazardous Reactions: No hazardous reactions are known to occur under normal processing.

[2][5]

Hazardous Decomposition Products: Under fire conditions, it can decompose to produce
carbon monoxide and carbon dioxide.[5]

Toxicological and Ecological Information

Acute Toxicity: No acute toxicity information is available for this product.[5]
Sensitization: No information on sensitization is available.[5]

Carcinogenicity: There is no information available to indicate that this substance is
carcinogenic.[5]

Ecotoxicity: No specific data is available, but it is advised to prevent the product from
entering drains.[2]
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Disposal Considerations

Disposal of cis-1,2-cyclohexanedicarboxylic acid and its containers must be conducted in
accordance with all applicable local, state, and federal regulations.[2] It is recommended to use
a licensed waste disposal company.[2] Before disposing of the container, ensure it is
completely empty.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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